4-Methylthiophene-2-sulfonamide

• Molecular Formula: C5H7NO2S2
• Molecular Weight: 177.2 g/mol
• IUPAC Name: 4-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C5H7NO2S2/c1-4-2-5(9-3-4)10(6,7)8/h2-3H,1H3,(H2,6,7,8)
• InChI Key: ZZIZNALHVCSALM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)S(=O)(=O)N

Description

4-Methylthiophene-2-sulfonamide is a useful research compound. Its molecular formula is C5H7NO2S2 and its molecular weight is 177.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-bromo-4-methylthiophene-2-sulfonamide (3.1 g, 12.1 mmol) in AcOH (30 mL) is added zinc dust (2.4 g, 36.2 mmol). The reaction mixture is heated to reflux for 8 hr. After 8 hr, the reaction mixture is cooled and filtered. The filtrate is neutralized with 1 M NaOH. The aqueous layer is extracted with EtOAc (300 mL). The organics are dried (Na2SO4), filtered and concentrated in vacuo. The crude product is chromatographed on silica gel, eluting with CH2Cl2 to afford the title compound (0.90 g, 43%).